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Comparative Corrosion Resistance in FLiNaK Salt

The table below summarizes the corrosion performance of various materials based on the findings from

multiple research studies.

Corrosion
Material Specific Resistance / Key Experimental Supporting Data /
Category Material Performance Conditions Observations
Summary
Ni-Based Hastelloy-N  Excellent resistance,; 600°C, 24h [1]. Intergranular corrosion;
Alloys best among tested Cr and Mo dissolution [1].
Ni-based alloys [1].
Hastelloy- Good resistance, but ~ 600°C, 24h [1]. Grains and grain
B3 less than Hastelloy-N boundaries attacked; Cr
[1]. and Mo dissolution [1].
GH3535 Susceptible to Information not Cr-depletion layer

corrosion aggravated  specified. formation due to redox
by iron fluoride reaction with Fe(lll) [2].
impurities [2].
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Corrosion
Material Specific Resistance / Key Experimental Supporting Data /
Category Material Performance Conditions Observations
Summary
Ni20Cr Subject to de-alloying  600°C, applied Formation of
(Model corrosion; Cr potential of +2.1 bicontinuous porous
Alloy) selectively dissolves Vii/k [Bl- structures and grain
[3]. boundary corrosion
channels [3].
Fe-Based  SS316 Lower corrosion 750°C, exposure up Cr20s formation and
Alloy resistance compared  to 21 days [4]. dissolution [4].
to Ni-based alloys [4].
Pure Ni Good resistance; 500°C, 24h [5]; Li and F ions form a
Metals forms passive Molecular dynamics dense, protective layer
adsorption layer [5] simulation at 800- on the surface,
[6]. 1000K [6]. preventing dissolution [6].
Co Better resistance 500°C, 24h [5].
than Ni and Fe [5].
Fe Poorest resistance 500°C, 24h [5].
among pure metals
Fe, Co, Ni [5].
Other TZM (Mo- Poorest corrosion 600°C, 24h [1]. General corrosion pattern
based) resistance among observed [1].

tested materials [1].

Detailed Experimental Protocols

To ensure the objectivity and reproducibility of the data in the guide, here are the methodologies commonly

used in the cited research.

¢ 1. Salt Purification and Preparation: FLiNaK salt is typically synthesized from high-purity LiF, NaF,
and KF salts [7]. A critical step is the thermal purification process, where the salt mixture is heated
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to a high temperature (e.g., above 400°C) and held under vacuum or inert atmosphere to remove
residual moisture and oxygen-containing impurities, which are major drivers of corrosion [7] [1].

e 2. Test Environment: Corrosion tests are conducted inside an inert atmosphere glovebox (e.g.,
argon) with rigorously controlled low levels of oxygen (<10 ppm) and water (<0.1 ppm) to prevent
external contamination [7] [5].

e 3. Corrosion Exposure: Two main approaches are used:

o Static Immersion: Sample coupons are immersed in molten FLiNaK salt inside a crucible
(often made of a high-purity material like glassy carbon or nickel) for a set duration and
temperature [5] [1].

o Electrochemical Testing: Techniques like Potentiostatic holds (applying a fixed potential)
and Linear Sweep Voltammetry (LSV) are used to study the electrochemical dissolution
behavior and measure corrosion rates under controlled driving forces [3].

e 4, Post-Test Analysis: After exposure, samples are cleaned and analyzed using various techniques
to assess corrosion damage:

o Mass Change Measurement: Measuring mass loss to calculate a corrosion rate [1].

o Microstructural Examination: Using Scanning Electron Microscopy (SEM) to observe
surface morphology and cross-sections [3].

o Compositional Analysis: Employing Energy Dispersive X-ray Spectroscopy (EDS) to
identify elemental depletion (e.g., Cr) near the surface [1] [3].

o Crystallographic Analysis: Using Electron Backscatter Diffraction (EBSD) to correlate
corrosion features with grain orientation [3] [8].

Molecular-Level Corrosion Mechanism

The following diagram illustrates the atomic-scale mechanism of corrosion initiation for Ni-Cr alloys in

FLiNaK salt, as revealed by molecular dynamics simulations [6] [8].
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How to Approach the Ni-Y Alloy Data Gap

The absence of data on Ni-Y alloys presents a clear research opportunity. To position your work:

e Benchmark Against Known Data: When you obtain experimental data for a Ni-Y alloy, you can
directly compare its mass loss, corrosion layer thickness, and microstructural stability against the
materials listed in the table above (e.g., Hastelloy-N, pure Ni).

¢ Focus on Mechanism: Explore whether the addition of Y forms a more stable protective layer

(perhaps through the formation of thermodynamically stable Y-F compounds) that outperforms the Cr-

F based passivation. The experimental protocols outlined can guide your testing methodology.

e Utilize Advanced Modeling: Consider using the molecular dynamics simulation methods mentioned

in the search results to predict the behavior of Y at the alloy-salt interface before conducting costly
experiments [6] [8].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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